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Compound of Interest

Compound Name: Androgen receptor-IN-3

Cat. No.: B1367888

Disclaimer: Publicly available information on Androgen Receptor-IN-3 (Compound 22) is
limited. This guide provides all available specific data for this compound and supplements it
with established methodologies and principles for the characterization of androgen receptor
(AR) antagonists to offer a comprehensive technical overview for researchers, scientists, and
drug development professionals.

Core Compound Information

Androgen Receptor-IN-3, also known as Compound 22, is identified as an inhibitor of the
androgen receptor. The following details have been collated from available chemical and
pharmacological sources.

Identifier Value

Compound Name Androgen Receptor-IN-3 (Compound 22)
CAS Number 926228-58-2

Molecular Formula C14H16N202S

[2-(Morpholin-4-yl)-4-phenyl-1,3-thiazol-5-

yllmethanol

Chemical Name

Quantitative Biological Data
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The primary reported biological activity for Androgen Receptor-IN-3 (Compound 22) is its
ability to inhibit the transcriptional activity of the androgen receptor in a human prostate cancer

cell line.
Assay Cell Line Parameter Value Reference
AR-driven
Transcriptional LNCaP ICso 5.04 uM [1]
Activity

This value represents the concentration of the compound required to inhibit 50% of the
androgen receptor's transcriptional activity in LNCaP cells.

Mechanism of Action

Androgen Receptor-IN-3 (Compound 22) is classified as an androgen receptor inhibitor. The
canonical androgen receptor signaling pathway is initiated by the binding of androgens, such
as testosterone and dihydrotestosterone (DHT), to the AR in the cytoplasm. This binding event
triggers a conformational change in the AR, leading to its dissociation from heat shock proteins,
subsequent dimerization, and translocation into the nucleus. Within the nucleus, the AR dimer
binds to Androgen Response Elements (AREs) on the DNA, recruiting co-regulators and
initiating the transcription of target genes that drive prostate cancer cell growth and survival.

An inhibitor like Androgen Receptor-IN-3 would interfere with this pathway, likely by
competing with endogenous androgens for binding to the ligand-binding domain (LBD) of the
AR, thereby preventing its activation and downstream signaling.

Androgen Receptor Signaling Pathway and Point of
Inhibition

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1367888?utm_src=pdf-body
https://www.medchemexpress.com/androgen-receptor-in-3.html?locale=ko-KR
https://www.benchchem.com/product/b1367888?utm_src=pdf-body
https://www.benchchem.com/product/b1367888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Seed LNCaP cells
in 96-well plates

Co-transfect with
AR-reporter and control plasmids

:

Androgen deprive cells with
charcoal-stripped serum

:

Treat with serial dilutions
of Androgen Receptor-IN-3

Stimulate with DHT

Incubate for 24-48 hours

:

Lyse cells and add
luciferase substrates

:

Measure luminescence

Normalize data and
calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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22]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1367888?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/androgen-receptor-in-3.html?locale=ko-KR
https://www.benchchem.com/product/b1367888#what-is-androgen-receptor-in-3-compound-22
https://www.benchchem.com/product/b1367888#what-is-androgen-receptor-in-3-compound-22
https://www.benchchem.com/product/b1367888#what-is-androgen-receptor-in-3-compound-22
https://www.benchchem.com/product/b1367888#what-is-androgen-receptor-in-3-compound-22
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1367888?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

